Cas no 1774899-15-8 (4-Methoxy-6-methyl-2-(pyrrolidin-3-yloxy)pyrimidine hydrochloride)

• Product Name: 4-Methoxy-6-methyl-2-(pyrrolidin-3-yloxy)pyrimidine hydrochloride
• CAS No: 1774899-15-8
• MF: C₁₀H₁₆ClN₃O₂
• MW: 245.705941200256
• CID: 5220548
• Update Time: 2025-10-18

4-Methoxy-6-methyl-2-(pyrrolidin-3-yloxy)pyrimidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-6-methyl-2-(pyrrolidin-3-yloxy)pyrimidine hydrochloride

• Inchi： 1S/C10H15N3O2.ClH/c1-7-5-9(14-2)13-10(12-7)15-8-3-4-11-6-8;/h5,8,11H,3-4,6H2,1-2H3;1H
• InChI Key： CWAIRDIOQDEYSP-UHFFFAOYSA-N
• SMILES： O(C1CNCC1)C1=NC(C)=CC(OC)=N1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3

Additional information on 4-Methoxy-6-methyl-2-(pyrrolidin-3-yloxy)pyrimidine hydrochloride

Comprehensive Overview of 4-Methoxy-6-methyl-2-(pyrrolidin-3-yloxy)pyrimidine hydrochloride (CAS No. 1774899-15-8)

4-Methoxy-6-methyl-2-(pyrrolidin-3-yloxy)pyrimidine hydrochloride (CAS No. 1774899-15-8) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the pyrimidine class, which is widely recognized for its role in drug development, particularly in the design of kinase inhibitors and other therapeutic agents. The presence of the pyrrolidin-3-yloxy moiety enhances its potential as a versatile intermediate in medicinal chemistry.

In recent years, the demand for pyrimidine derivatives has surged due to their applications in targeting diseases such as cancer, inflammation, and metabolic disorders. Researchers are particularly interested in 4-Methoxy-6-methyl-2-(pyrrolidin-3-yloxy)pyrimidine hydrochloride due to its unique structural features, which may contribute to improved bioavailability and target specificity. The compound's CAS No. 1774899-15-8 is frequently searched in scientific databases, reflecting its growing relevance in preclinical studies.

One of the key advantages of 4-Methoxy-6-methyl-2-(pyrrolidin-3-yloxy)pyrimidine hydrochloride is its potential as a building block for small-molecule drugs. The methoxy and methyl substituents on the pyrimidine ring can influence the compound's electronic properties, making it a candidate for optimizing drug-receptor interactions. Additionally, the hydrochloride salt form improves solubility, a critical factor in drug formulation and delivery.

The synthesis of 4-Methoxy-6-methyl-2-(pyrrolidin-3-yloxy)pyrimidine hydrochloride involves multi-step organic reactions, including nucleophilic substitution and cyclization. Researchers often explore its reactivity with other pharmacophores to develop novel analogs. This approach aligns with the current trend in fragment-based drug discovery, where small molecules like this are used to construct larger, more complex structures with enhanced therapeutic properties.

From an industrial perspective, CAS No. 1774899-15-8 is of interest to manufacturers specializing in high-value intermediates. The compound's scalability and purity are critical for ensuring consistent performance in downstream applications. Quality control measures, such as HPLC and NMR analysis, are essential to verify its chemical integrity, especially when used in GMP-compliant processes.

In the context of AI-driven drug discovery, 4-Methoxy-6-methyl-2-(pyrrolidin-3-yloxy)pyrimidine hydrochloride has been featured in computational studies predicting its binding affinity to various biological targets. Machine learning models are increasingly used to screen such compounds for potential efficacy, reducing the time and cost associated with traditional drug development. This aligns with the broader industry shift toward data-driven research and precision medicine.

Environmental and regulatory considerations also play a role in the compound's applications. While 4-Methoxy-6-methyl-2-(pyrrolidin-3-yloxy)pyrimidine hydrochloride is not classified as hazardous, its handling requires standard laboratory safety protocols. Researchers emphasize the importance of green chemistry principles in its synthesis to minimize waste and energy consumption, reflecting the growing focus on sustainable pharmaceutical production.

In summary, 4-Methoxy-6-methyl-2-(pyrrolidin-3-yloxy)pyrimidine hydrochloride (CAS No. 1774899-15-8) represents a promising candidate in modern drug development. Its structural versatility, combined with advancements in computational chemistry and synthetic methodology, positions it as a valuable tool for addressing unmet medical needs. As research continues, this compound is likely to remain a focal point in the quest for innovative therapeutics.